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Compound of Interest

Compound Name: (4-formylphenyl) Octanoate

CAS No.: 50433-83-5

Cat. No.: B1608459 Get Quote

Technical Guidance for Laboratory & Industrial Safety

Executive Summary
Do Not Dispose Down Drain. (4-Formylphenyl) Octanoate (CAS: 50433-83-5) is a lipophilic

organic ester with reactive aldehyde functionality.[1] It poses risks of aquatic toxicity and

potential sensitization.[1] The mandatory disposal route is High-Temperature Incineration via a

licensed hazardous waste contractor.[1]

Immediate Action Required:

Segregation: Classify as Non-Halogenated Organic Waste.

Incompatibility: Keep separate from strong oxidizers (e.g., nitric acid, perchlorates) and

strong bases.[1]

Container: High-density polyethylene (HDPE) or glass; do not use metal containers if the

aldehyde has degraded to carboxylic acid (corrosion risk).[1]

Chemical Profile & Waste Characterization
Before handling waste, verify the chemical identity to ensure compatibility with your facility’s

waste stream.[1]
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Property Data Relevance to Disposal

Chemical Name (4-Formylphenyl) Octanoate
Official shipping/manifest

name.

CAS Number 50433-83-5
Unique identifier for regulatory

tracking.[1][2]

Molecular Formula C₁₅H₂₀O₃
Contains C, H, O only (Non-

Halogenated).[1]

Functional Groups Aromatic Aldehyde, Ester
Aldehydes can oxidize; Esters

can hydrolyze.[1]

Physical State Liquid or Low-Melting Solid
Determines solid vs. solvent

waste stream.[1]

Flash Point >110°C (Predicted)
Combustible, but likely not

"Flammable" (Class 3).[1]

Water Solubility Negligible (Lipophilic)
Strictly prohibited from sewer

disposal.

The "Why" Behind the Protocol
Aldehyde Reactivity: The formyl group (-CHO) is susceptible to autoxidation to form

carboxylic acids (4-carboxyphenyl octanoate).[1] In the presence of strong oxidizers, this

reaction is exothermic and dangerous.[1]

Hydrolysis Risk: In the presence of water and extreme pH (acids/bases), the ester bond

cleaves, releasing Octanoic Acid (a fatty acid irritant) and 4-Hydroxybenzaldehyde.[1] Both

degradation products increase the chemical oxygen demand (COD) of water systems,

violating environmental discharge permits.[1]

Step-by-Step Disposal Protocol
Phase 1: Waste Segregation
Correct segregation is the single most critical step to prevent cross-reactions in bulk waste

drums.[1]
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Stream A: Pure Substance (Expired/Unused)[1]

Leave in original container if possible.[1][3]

If transferring, use a wide-mouth HDPE jar.[1]

Label as "Solid Hazardous Waste" (if solid) or "Organic Liquid Waste" (if liquid).[1]

Stream B: Reaction Mixtures (Solvated)

Solvent Check: Is the solvent halogenated (DCM, Chloroform) or non-halogenated (Ethyl

Acetate, Hexane)?

Action: Dispose of the mixture into the waste container matching the solvent. (4-
Formylphenyl) Octanoate is compatible with standard organic waste streams.[1]

Phase 2: Containerization & Labeling
Follow this self-validating checklist before sealing any waste container.

Select Container: Amber glass (prevents UV degradation) or HDPE.[1]

Headspace: Leave at least 10% headspace to allow for expansion.[1]

Labeling:

MUST include full chemical name: "(4-Formylphenyl) Octanoate".[1][2]

MUST include hazard pictograms: Irritant (Exclamation Mark).

AVOID abbreviations like "4-FPO" or "Aldehyde Ester".[1]

Phase 3: Workflow Visualization
Use the following decision tree to determine the exact disposal path for your specific situation.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Furfuryl-octanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Furfuryl-octanoate
https://www.youtube.com/watch?v=ESjW83xJfyc
https://pubchem.ncbi.nlm.nih.gov/compound/Furfuryl-octanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Furfuryl-octanoate
https://www.benchchem.com/product/b1608459?utm_src=pdf-body
https://www.benchchem.com/product/b1608459?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Furfuryl-octanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Furfuryl-octanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Furfuryl-octanoate
https://www.benchchem.com/product/b1608459?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Furfuryl-octanoate
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/288712
https://pubchem.ncbi.nlm.nih.gov/compound/Furfuryl-octanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Identification:
(4-Formylphenyl) Octanoate

Physical State?

Pure Solid / Residue Dissolved in Solvent

Container: Solid Waste
Label: Toxic/Irritant Organic Solvent Type?

Halogenated
(DCM, CHCl3)

Non-Halogenated
(EtOAc, Hexane, MeOH)

Container: Halogenated Waste
Segregate from Acetone/Ketones

Container: Non-Halogenated Waste
(High BTU Stream)

Final Fate:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating (4-Formylphenyl) Octanoate based on physical

state and solvent matrix.

Emergency Spill Response
In the event of a spill, speed and containment are vital to prevent the aldehyde from oxidizing

or the ester from hydrolyzing on the floor surface.[1]
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Small Spill (< 500 mL/g)[1]
PPE: Nitrile gloves, safety goggles, lab coat.[1]

Absorb: Use Vermiculite or Universal Absorbent Pads.[1]

Note: Do not use paper towels for large amounts of aldehyde; while risk is low, absorbents

are safer.[1]

Clean: Wipe area with a mild detergent solution.[1]

Avoid: Strong ammonia or bleach (can react with the aldehyde).[1]

Disposal: Place used absorbents into a sealed bag, then into the solid hazardous waste bin.

Chemical Deactivation (Advanced)
Only perform if required by facility safety officer for residue cleaning. The ester bond can be

cleaved (saponified) to render the material water-soluble for easier cleaning of glassware,

though the waste must still be collected.[1]

Reagent: 1M NaOH or KOH (ethanolic).

Mechanism: (4-Formylphenyl) Octanoate + NaOH → Sodium Octanoate + 4-

Hydroxybenzaldehyde.[1]

Warning: This generates 4-Hydroxybenzaldehyde, which is still an organic pollutant.[1] Do

not pour the resulting mixture down the drain. Collect as organic waste.[1]

Regulatory Compliance & Transport
US EPA: Classified as a D001 (Ignitable) or U-listed waste depending on the specific

formulation and solvent.[1] Always default to Hazardous Waste.[1]

DOT (Transport):

If pure, likely not regulated as Dangerous Goods unless flash point < 60°C (verify specific

batch SDS).[1]
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If in solvent, the solvent dictates the shipping class (e.g., Flammable Liquid, Class 3).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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